Methyl 2-amino-2-cyclopropylacetate

• IUPAC Name: methyl 2-amino-2-cyclopropylacetate
• InChI: InChI=1S/C6H11NO2/c1-9-6(8)5(7)4-2-3-4/h4-5H,2-3,7H2,1H3
• InChI Key: NZIFONPEUDXXJV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1CC1)N
• Molecular Formula: C6H11NO2
• Molecular Weight: 129.16 g/mol

Description

Methyl 2-amino-2-cyclopropylacetate is an organic compound with the molecular formula C6H11NO2. It is also known as Methyl CAA. The compound is a pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The molecular structure of Methyl 2-amino-2-cyclopropylacetate is characterized by a cyclopropyl group (a three-carbon ring), an amino group (NH2), and a methyl ester group (COOCH3). The InChI code for this compound is 1S/C6H11NO2/c1-9-6(8)5(7)4-2-3-4/h4-5H,2-3,7H2,1H3.

Physical And Chemical Properties Analysis

Methyl 2-amino-2-cyclopropylacetate has a molecular weight of 129.16 g/mol. It has one hydrogen bond donor and three hydrogen bond acceptors. The compound has a topological polar surface area of 52.3 Ų and a complexity of 120.

Scientific Research Applications

Synthesis of Cyclopropyl-Containing Amino Acids

Methyl 2-amino-2-cyclopropylacetate has been used in the synthesis of various cyclopropyl-containing amino acids. A study by Limbach et al. (2009) demonstrates its reactivity in Michael additions and Diels–Alder reactions, yielding protected cyclopropyl-containing amino acids. This compound also played a role in the synthesis of precursors for bicyclic peptidomimetics, showcasing its versatility as a building block in organic synthesis (Limbach, Lygin, Es-Sayed, & Meijere, 2009).

Development of Amino Acid Derivatives

The compound has been instrumental in the development of 2-aminocyclobutene-1-carboxylic acid derivatives. Meijere et al. (2010) utilized a similar compound, methyl 2-chloro-2-cyclopropylideneacetate, to create various benzylamines, subsequently transforming them into N-Boc-protected derivatives. These were further converted into dipeptides, demonstrating its utility in peptide chemistry (Meijere, Limbach, Janssen, Lygin, & Korotkov, 2010).

Synthesis of Cyclopropyl Amino Acids for Biological Studies

Methyl 2-amino-2-cyclopropylacetate has also been used in the synthesis of cyclopropyl analogues for biological evaluations. For instance, Dappen et al. (2010) synthesized cyclopropyl analogues related to 2-amino-5-phosphonopentanoic acid, assessing their activity as competitive antagonists for the NMDA receptor. This highlights its application in medicinal chemistry and receptor studies (Dappen, Pellicciari, Natalini, Monahan, Chiorri, & Cordi, 2010).

Role in Constrained Peptide Synthesis

The compound has found applications in the synthesis of constrained peptides and analogues. For example, Kazuta et al. (2002) developed chiral cyclopropane units using a compound similar to methyl 2-amino-2-cyclopropylacetate for synthesizing conformationally restricted analogues of histamine. This demonstrates its utility in creating biologically active compounds with specific conformational properties (Kazuta, Matsuda, & Shuto, 2002).

Safety and Hazards

Methyl 2-amino-2-cyclopropylacetate is associated with some safety hazards. It has a GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and respiratory irritation. The compound has a signal word of “Danger” and hazard statements H314, indicating that it causes severe skin burns and eye damage.